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Compound of Interest

Compound Name: WY-135

Cat. No.: B3028517 Get Quote

Technical Support Center: WY-135
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with WY-135.

The information is designed to address common solubility challenges and provide clear,

actionable solutions.

Frequently Asked Questions (FAQs)
Q1: What is WY-135 and what are its basic properties?

WY-135 is a potent dual inhibitor of Anaplastic Lymphoma Kinase (ALK) and ROS1 tyrosine

kinase.[1][2] It is a small molecule with the following chemical properties:

Property Value

CAS Number 2163060-83-9

Molecular Formula C₂₈H₃₄ClN₉O₃S

Molecular Weight 612.15 g/mol

Appearance Solid powder

Q2: I am having trouble dissolving WY-135. Is it known to be poorly soluble?
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Yes, like many kinase inhibitors, WY-135 can present solubility challenges. Vendor information

suggests that achieving a stable solution may require specific solvents and techniques.[3] The

issue is common enough that specific recommendations for enhancing solubility are provided

by suppliers.

Q3: What is the recommended solvent for preparing a stock solution of WY-135?

Based on published research, Dimethyl sulfoxide (DMSO) is the recommended solvent for

preparing stock solutions of WY-135.[4]

Q4: What is the maximum recommended concentration for a WY-135 stock solution in DMSO?

A stock solution of 10 mM in DMSO has been successfully prepared and used in published in

vitro studies.[4] It is advisable to start with this concentration.

Q5: How should I store the WY-135 stock solution?

WY-135 stock solutions in DMSO should be stored at -20°C for short-term storage (up to 1

month) or -80°C for long-term storage (up to 6 months). To avoid degradation from repeated

freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-use

volumes.

Troubleshooting Guide: Dissolving WY-135
This guide provides a step-by-step approach to successfully dissolving WY-135 and

troubleshooting common issues.

Initial Observation: WY-135 powder is not dissolving or
is forming a precipitate.
If you are encountering difficulties in dissolving WY-135, follow this workflow to identify and

resolve the issue.
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Start: Undissolved
WY-135

Is the solvent 100% DMSO?

Action: Use high-purity,
anhydrous DMSO.

No

Is the target concentration
≤ 10 mM?

Yes

Action: Lower the concentration.
Start with 10 mM or less.

No

Have you used physical
dissolution aids?

Yes

Action:
1. Vortex vigorously.

2. Gently heat to 37°C.
3. Sonicate in a water bath.

No

Are you diluting the DMSO stock
into an aqueous buffer?

Yes

Result: Clear Solution

Issue: Precipitation upon dilution.

Yes

No

Solution: Perform serial dilutions.
Ensure final DMSO % is low (<0.5%).

Prepare fresh for each experiment.

Click to download full resolution via product page

Caption: A step-by-step workflow for troubleshooting WY-135 solubility issues.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM WY-135 Stock
Solution in DMSO
This protocol is based on methodologies reported in peer-reviewed literature.

Materials:

WY-135 solid powder

High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, chemically resistant vial (e.g., glass or polypropylene)

Vortex mixer

Water bath sonicator

Incubator or water bath set to 37°C (optional)

Procedure:

Weigh Compound: Accurately weigh the required amount of WY-135 solid into a sterile vial.

Calculation Example: To prepare 1 mL of a 10 mM stock solution:

Amount (mg) = 10 mmol/L * 612.15 g/mol * 0.001 L = 6.12 mg

Add Solvent: Add the calculated volume of 100% DMSO to the vial.

Initial Dissolution: Vortex the vial vigorously for 1-2 minutes. Visually inspect for any

undissolved particles.

Physical Enhancement (if necessary): If the compound does not fully dissolve, proceed with

the following steps: a. Heating: Gently warm the vial to 37°C for 5-10 minutes. b. Sonication:

Place the vial in a water bath sonicator for 10-15 minutes. c. Repeat vortexing after each

step.
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Final Check: Ensure the solution is clear and free of any visible particulates.

Storage: Aliquot the stock solution into single-use volumes and store at -20°C or -80°C.

Protocol 2: Dilution of WY-135 DMSO Stock into
Aqueous Buffer
A common issue is the precipitation of a hydrophobic compound when a DMSO stock is diluted

into an aqueous medium for biological assays.

Workflow for Aqueous Dilution:

Start: 10 mM WY-135
in DMSO Stock

Prepare an intermediate dilution
in DMSO or culture medium.

Perform the final dilution into the
aqueous experimental buffer.

Ensure final DMSO concentration
is low (e.g., < 0.5%) and consistent
across all experimental conditions.

Always prepare the final working
solution fresh before each experiment.

Proceed with Experiment

Click to download full resolution via product page
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Caption: Recommended workflow for diluting DMSO stock solutions into aqueous buffers.

Quantitative Data Summary
The following table summarizes the available solubility and stock solution data for WY-135.

Solvent System
Concentration
Achieved

Method/Notes Reference

100% DMSO 10 mM
Standard protocol for

in vitro assays.

100% DMSO 1 mM, 5 mM, 10 mM
Stock solution

preparation table.

Aqueous Buffer Highly Insoluble

Expected behavior for

this class of

compounds. Requires

a co-solvent like

DMSO.

General Knowledge

Note: For in vivo studies, complex formulations involving co-solvents like PEG300 and

surfactants (e.g., Tween 80) in addition to DMSO may be required. It is recommended to

consult specific formulation guides or contact the supplier for detailed protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [WY-135 solubility issues and solutions]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b3028517#wy-135-
solubility-issues-and-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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